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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of 17-Hydroxyisolathyrol, a macrocyclic lathyrol diterpenoid isolated from the seeds

of Euphorbia lathyris. Accurate preparation of stock solutions is critical for ensuring the

reliability and reproducibility of experimental results.

Compound Information
17-Hydroxyisolathyrol is a valuable compound for various research applications. A summary

of its key properties is provided in the table below.

Property Value Reference

Molecular Formula C₂₀H₃₀O₅ [1]

Molecular Weight 350.45 g/mol [1]

CAS Number 93551-00-9 [1]

Appearance Light yellow to yellow solid [1]

Purity ≥ 98% [2]
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Solubility and Recommended Solvents
The solubility of 17-Hydroxyisolathyrol is a critical factor in the preparation of stock solutions.

The following table summarizes its solubility in Dimethyl Sulfoxide (DMSO), a commonly used

solvent for in vitro studies.

Solvent Concentration Notes

DMSO 100 mg/mL (285.35 mM)

Ultrasonic treatment may be

required. Use freshly opened,

anhydrous DMSO as it is

hygroscopic.[1]

For in vivo experiments, specific solvent formulations are required to ensure biocompatibility.

The following protocols are recommended:

Protocol Formulation Final Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.13 mM)[1]

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.13 mM)[1]

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.13 mM)[1]

Experimental Protocols
3.1. Preparation of a 100 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution for in vitro use.

Materials:

17-Hydroxyisolathyrol powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of 17-Hydroxyisolathyrol powder in a

sterile vial. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 35.045 mg

of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial. For the example

above, add 1 mL of DMSO.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.

[1] Gentle warming may also aid dissolution, but avoid excessive heat to prevent

degradation.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots as recommended in the storage section.

3.2. Preparation of a 2.5 mg/mL Working Solution for In Vivo Studies (Using Protocol 1)

This protocol details the preparation of a working solution suitable for animal studies. It is

recommended to prepare this solution fresh on the day of use.[1]

Materials:
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100 mM 17-Hydroxyisolathyrol in DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes for mixing

Procedure:

Solvent Preparation: Prepare the vehicle by mixing the solvents in the correct proportions.

For 1 mL of the final solution, you will need:

400 µL PEG300

50 µL Tween-80

450 µL Saline

Mixing: Add the solvents in the following order, vortexing well after each addition:

Start with PEG300.

Add Tween-80 and vortex.

Slowly add the saline and vortex until a clear solution is formed.

Addition of Active Compound: To 900 µL of the prepared vehicle, add 100 µL of the 100

mg/mL (or an appropriately calculated volume of a different concentration) 17-
Hydroxyisolathyrol DMSO stock solution to achieve the desired final concentration.

Final Mixing: Vortex the final solution thoroughly to ensure homogeneity. The solution should

be clear. If precipitation occurs, gentle warming and sonication may be used.[1]

Storage and Stability
Proper storage is crucial to maintain the integrity of 17-Hydroxyisolathyrol stock solutions.
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Storage Condition Shelf Life Notes

-80°C 6 months
Recommended for long-term

storage.[1]

-20°C 1 month
Suitable for short-term storage.

[1]

Important Considerations:

Solutions should be stored in tightly sealed containers, protected from light and moisture.[1]

Avoid repeated freeze-thaw cycles.

Safety Precautions
Handle 17-Hydroxyisolathyrol and all solvents in a well-ventilated area, preferably a chemical

fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Hazard Information:

17-Hydroxyisolathyrol: The toxicological properties have not been fully investigated.

Handle with care.

DMSO: Can cause skin and eye irritation.[3] It is also readily absorbed through the skin and

can carry dissolved substances with it.

In case of contact, refer to the Material Safety Data Sheet (MSDS) for detailed first-aid

measures.[4] Dispose of all chemical waste according to institutional and local regulations.
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Caption: Workflow for preparing 17-Hydroxyisolathyrol stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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